![molecular formula C13H16N2O2 B168610 Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate CAS No. 199189-67-8](/img/structure/B168610.png)
Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate
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Description
Ethyl 5,6-dimethyl-1H-benzimidazole-1-acetate is a chemical compound with the molecular formula C13H16N2O2 and a molecular weight of 232.28 . It is a product used for proteomics research .
Synthesis Analysis
The synthesis of benzimidazole derivatives, such as Ethyl 5,6-dimethyl-1H-benzimidazole-1-acetate, often involves the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles . This process typically employs formic acid, iron powder, and NH4Cl to reduce the nitro group and effect the imidazole cyclization .Molecular Structure Analysis
The molecular structure of Ethyl 5,6-dimethyl-1H-benzimidazole-1-acetate consists of a benzene ring fused to an imidazole ring, with methyl groups positioned at specific carbon atoms . The molecular formula is C13H16N2O2 .Scientific Research Applications
Pharmacological Applications
Benzimidazoles, including Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate, have been found to have a wide range of pharmacological properties . They can act as potent inhibitors of various enzymes, leading to their use in a variety of therapeutic applications .
Antidiabetic: Benzimidazole derivatives have been explored for their antidiabetic properties .
Anticancer: These compounds have also shown promise in anticancer studies .
Antimicrobial and Antiparasitic: Benzimidazoles have been used as antimicrobial and antiparasitic agents .
Analgesics: They have been studied for their potential use as analgesics .
Antiviral and Antihistamine: Benzimidazoles have been used in the development of antiviral and antihistamine drugs .
Neurological, Endocrinological, and Ophthalmological Drugs
Benzimidazole derivatives have been used in the development of drugs for neurological, endocrinological, and ophthalmological applications .
Synthesis of Other Compounds
Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate, due to its unique structural characteristics, could serve as a valuable precursor in the synthesis of other compounds with specific desired properties .
Research and Development
The synthesis of substituted imidazoles, including Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate, is a key area of research in organic chemistry . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
properties
IUPAC Name |
ethyl 2-(5,6-dimethylbenzimidazol-1-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-4-17-13(16)7-15-8-14-11-5-9(2)10(3)6-12(11)15/h5-6,8H,4,7H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXGBVQSRKUYFY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C=NC2=C1C=C(C(=C2)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5,6-dimethyl-1h-benzimidazole-1-acetate |
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